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Compound of Interest

Compound Name: m-PEG4-Hydrazide

Cat. No.: B609260 Get Quote

Essential Safety and Handling Guide for m-
PEG4-Hydrazide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

m-PEG4-Hydrazide, a valuable tool in bioconjugation and drug delivery. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

While one supplier, BroadPharm, has classified this compound as not hazardous under GHS,

the presence of a hydrazide moiety warrants a cautious approach due to the potential risks

associated with this functional group.

Key Chemical and Safety Data
For clarity and easy reference, the following table summarizes key chemical and safety data for

m-PEG4-Hydrazide. Note the existence of two CAS numbers and slightly different molecular

formulas and weights from different suppliers. Users should verify the details of their specific

product.
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Property Value/Information Source

Chemical Name m-PEG4-Hydrazide BroadPharm[1], AxisPharm[2]

CAS Number
1449390-68-4 or 1449390-65-

1
BroadPharm[1], AxisPharm[2]

Molecular Formula
C10H22N2O5 or

C12H26N2O6
BroadPharm[1], PurePEG

Molecular Weight 250.3 g/mol or 294.34 g/mol BroadPharm, PurePEG

Appearance Likely a colorless liquid or solid PurePEG

Solubility
Soluble in water, DMF, and

DCM
BroadPharm

Storage
Store at –20 °C, dry, and

protected from light
AxisPharm, BroadPharm

Hazard Classification
Not classified as a hazard by

one supplier
BroadPharm

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for various laboratory operations involving

m-PEG4-Hydrazide.
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Laboratory Operation Risk Level Minimum Required PPE

Pre-weighing and Weighing (if

solid)
Low-Medium

Gloves: Chemical-resistant

gloves (e.g., Nitrile). Eye/Face

Protection: Safety goggles.

Respiratory Protection: Work in

a well-ventilated area or a

chemical fume hood to avoid

inhaling dust. Protective

Clothing: Lab coat.

Dissolving and Solution

Preparation
Medium

Gloves: Chemical-resistant

gloves (e.g., Nitrile). Eye/Face

Protection: Safety goggles.

Respiratory Protection: Work

within a certified chemical

fume hood. Protective

Clothing: Lab coat.

Conducting Reactions and

Monitoring
Medium

Gloves: Chemical-resistant

gloves (e.g., Nitrile). Eye/Face

Protection: Safety goggles.

Respiratory Protection: Work

within a certified chemical

fume hood. Protective

Clothing: Lab coat.

Work-up and Product Isolation Medium-High

Gloves: Chemical-resistant

gloves (e.g., Nitrile). Eye/Face

Protection: Safety goggles and

consider a face shield if

splashing is possible.

Respiratory Protection: Work

within a certified chemical

fume hood. Protective

Clothing: Lab coat.

Handling Waste and

Decontamination

High Gloves: Double-gloving with

chemical-resistant gloves (e.g.,

Nitrile). Eye/Face Protection:
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Safety goggles and a face

shield. Respiratory Protection:

Work within a certified

chemical fume hood.

Protective Clothing: Lab coat.

Small Spill Cleanup (<1g) High

Gloves: Double-gloving with

chemical-resistant gloves (e.g.,

Nitrile). Eye/Face Protection:

Safety goggles and a face

shield. Respiratory Protection:

NIOSH-approved respirator if

ventilation is inadequate.

Protective Clothing: Lab coat

and disposable shoe covers.

Large Spill (>1g) Severe

Gloves: Heavy-duty chemical-

resistant gloves. Eye/Face

Protection: Chemical splash

goggles and a full-face shield.

Respiratory Protection:

NIOSH-approved full-face

respirator with appropriate

cartridges or a self-contained

breathing apparatus (SCBA).

Protective Clothing: Chemical-

resistant suit.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures

Engineering Controls: Always handle m-PEG4-Hydrazide in a certified chemical fume hood

to minimize inhalation exposure.

Personal Protective Equipment (PPE): Before handling, don all required PPE as outlined in

the table above.
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Weighing and Aliquoting: If the compound is a solid, handle it carefully to avoid generating

dust. If it is a liquid, use appropriate pipetting devices. Perform these tasks over a spill tray to

contain any potential spills.

Dissolving: When preparing solutions, add the m-PEG4-Hydrazide to the solvent slowly.

Reaction Setup: When using m-PEG4-Hydrazide in a reaction, ensure the setup is secure

and properly ventilated within the fume hood.

Spill Management
Small Spills: For small spills, absorb the material with an inert absorbent material like sand or

vermiculite. Sweep up the mixture and place it in a tightly closed container for disposal.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.

Decontamination: Thoroughly clean the spill area after the material has been removed.

Disposal Plan
All waste containing m-PEG4-Hydrazide should be treated as chemical waste.

Waste Collection: Collect all waste materials (including empty containers, contaminated

gloves, and absorbent materials) in a designated, labeled, and sealed hazardous waste

container.

Waste Segregation:

Solid Waste: Collect unused solid m-PEG4-Hydrazide and any grossly contaminated

items in a clearly labeled, sealed, chemical-resistant container.

Liquid Waste: Collect all solutions containing m-PEG4-Hydrazide in a dedicated, sealed,

and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps must be placed in a designated sharps container.
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Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal company. Do not discharge this product into drains or sewers.

First Aid Measures
Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. If irritation persists, seek medical

attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, separating the eyelids with fingers. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If symptoms persist or in severe cases, seek

medical attention.

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and

seek immediate medical attention.
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Caption: Workflow for the safe handling of m-PEG4-Hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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